Cas no 773118-51-7 (3-amino-3-(4-bromo-2,6-difluorophenyl)propanoic acid)

• Product Name: 3-amino-3-(4-bromo-2,6-difluorophenyl)propanoic acid
• CAS No: 773118-51-7
• MF: C₉H₈BrF₂NO₂
• MW: 280.066128730774
• CID: 6229272
• PubChem ID: 117449260
• Update Time: 2025-06-09

3-amino-3-(4-bromo-2,6-difluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(4-bromo-2,6-difluorophenyl)propanoic acid
• EN300-1910968
• 773118-51-7

• Inchi： 1S/C9H8BrF2NO2/c10-4-1-5(11)9(6(12)2-4)7(13)3-8(14)15/h1-2,7H,3,13H2,(H,14,15)
• InChI Key： HIUUWQBGQRVDQO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)F)C(CC(=O)O)N)F

Computed Properties

• Exact Mass: 278.97065g/mol
• Monoisotopic Mass: 278.97065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-3-(4-bromo-2,6-difluorophenyl)propanoic acid

Comprehensive Overview of 3-amino-3-(4-bromo-2,6-difluorophenyl)propanoic acid (CAS No. 773118-51-7)

3-amino-3-(4-bromo-2,6-difluorophenyl)propanoic acid (CAS No. 773118-51-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo and difluorophenyl substituents, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features, including the amino and carboxylic acid functional groups, make it a versatile building block for drug discovery and development.

In recent years, the demand for fluorinated compounds like 3-amino-3-(4-bromo-2,6-difluorophenyl)propanoic acid has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in how the 4-bromo-2,6-difluorophenyl moiety influences the compound's interactions with biological targets. This aligns with the growing trend of halogenated pharmaceuticals, which are frequently discussed in forums and scientific publications.

The compound's CAS No. 773118-51-7 is often searched in databases like PubChem and Reaxys, reflecting its relevance in medicinal chemistry. Users frequently inquire about its synthetic routes, solubility, and applications in drug design. These queries highlight the need for detailed technical data, which is essential for optimizing its use in high-throughput screening and structure-activity relationship (SAR) studies.

Another hot topic is the role of 3-amino-3-(4-bromo-2,6-difluorophenyl)propanoic acid in peptide mimetics and small-molecule inhibitors. Its ability to mimic natural amino acids while offering improved pharmacokinetic properties makes it a valuable tool for targeting enzymes and receptors. This has led to its exploration in cancer therapeutics and neurodegenerative disease research, areas that dominate current scientific discourse.

From an industrial perspective, the compound's scalable synthesis and purification methods are frequently debated. Optimizing these processes is crucial for meeting the demands of contract research organizations (CROs) and pharmaceutical manufacturers. Additionally, its compatibility with green chemistry principles is a growing concern, as sustainability becomes a priority in chemical production.

In summary, 3-amino-3-(4-bromo-2,6-difluorophenyl)propanoic acid (CAS No. 773118-51-7) is a multifaceted compound with broad applications in drug discovery and agrochemical innovation. Its unique structural attributes and relevance to contemporary research trends ensure its continued prominence in scientific literature and industrial applications.